Cas no 155758-74-0 (2H-1-Benzopyran-2-one,4-hydroxy-3-(3-phenoxypropyl)-)

2H-1-Benzopyran-2-one,4-hydroxy-3-(3-phenoxypropyl)- structure
155758-74-0 structure
Product Name:2H-1-Benzopyran-2-one,4-hydroxy-3-(3-phenoxypropyl)-
CAS No:155758-74-0
MF:C18H16O4
MW:296.317245483398
CID:173734
PubChem ID:54676408
Update Time:2025-04-19

2H-1-Benzopyran-2-one,4-hydroxy-3-(3-phenoxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-hydroxy-3-(3-phenoxypropyl)-
    • 4-hydroxy-3-(3-phenoxypropyl)chromen-2-one
    • 3-phenoxypropyl-4-hydroxy coumarin
    • PD 099560
    • 4-Hydroxy-3-(3-phenoxypropyl)-2H-1-benzopyran-2-one
    • AKOS040749125
    • DTXSID20935284
    • PD-99560
    • 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-phenoxypropyl)-
    • CHEMBL88443
    • BDBM973
    • SCHEMBL6957985
    • 2-Hydroxy-3-(3-phenoxypropyl)-4H-1-benzopyran-4-one
    • 155758-74-0
    • 3PhOPr-4OHBzpyran2one
    • 4-hydroxy-3-(3-phenoxypropyl)-2H-chromen-2-one
    • PD-099560
    • 3-(Phenoxypropyl)-4-hydroxybenzopyran-2-one
    • PD099560
    • Inchi: 1S/C18H16O4/c19-17-14-9-4-5-11-16(14)22-18(20)15(17)10-6-12-21-13-7-2-1-3-8-13/h1-5,7-9,11,19H,6,10,12H2
    • InChI Key: HGHYHEXRSFIVOQ-UHFFFAOYSA-N
    • SMILES: O1C(C(=C(C2C=CC=CC1=2)O)CCCOC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 296.10488
  • Monoisotopic Mass: 296.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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